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Compound of Interest

Compound Name: T™-9

Cat. No.: B611403

Product Name: TM-9 Catalog Number: TM-9-XYZ Molecular Formula: C20H25Ns0s Molecular
Weight: 415.44 g/mol Purity: >99% (HPLC) Storage: Store at -20°C. Protect from light.

Introduction

TM-9 is a novel, potent, and selective small molecule inducer of apoptosis. It is designed for in
vitro research to study the mechanisms of programmed cell death in cancer cells. TM-9 initiates
the intrinsic apoptotic pathway by promoting the release of cytochrome c from the
mitochondria, leading to the activation of the caspase cascade.[1] These application notes
provide detailed protocols for utilizing TM-9 to induce apoptosis and methods for its quantitative
assessment.

Mechanism of Action

TM-9 selectively permeabilizes the mitochondrial outer membrane, leading to the release of
cytochrome c into the cytosol. Cytosolic cytochrome ¢ binds to Apaf-1, forming the
apoptosome, which then recruits and activates pro-caspase-9.[1] Activated caspase-9
proceeds to cleave and activate effector caspases, primarily caspase-3 and caspase-7.[2][3]
These executioner caspases are responsible for cleaving numerous cellular substrates, such
as Poly (ADP-ribose) polymerase-1 (PARP-1), ultimately leading to the characteristic
morphological and biochemical hallmarks of apoptosis.[2]
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Experimental Workflow for TM-9 Apoptosis Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: TM-9 for Inducing Apoptosis in
Cancer Cell Lines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611403#tm-9-for-inducing-specific-cellular-response]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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